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Introduction

Cell invasion is a critical process in cancer metastasis, the primary cause of cancer-related
mortality. The C-X-C chemokine receptor type 4 (CXCR4) and its ligand, stromal cell-derived
factor-1 (SDF-1/CXCL12), play a pivotal role in tumor progression, including growth, invasion,
and metastasis.[1][2] The CXCR4/CXCL12 signaling axis is frequently overexpressed in a
variety of cancers, such as breast, lung, ovarian, and glioblastoma, making it a promising target
for therapeutic intervention.[1]

MSX-130 is a potent and selective small molecule antagonist of the CXCR4 receptor.[1][3][4]
By blocking the interaction between CXCR4 and its ligand, MSX-130 can inhibit downstream
signaling pathways that promote cancer cell invasion.[3] The transwell invasion assay is a
widely used in vitro method to quantify the invasive potential of cancer cells through an
extracellular matrix (ECM) barrier, mimicking the in vivo process of metastasis. This application
note provides a detailed protocol for utilizing MSX-130 in a transwell invasion assay to assess
its inhibitory effects on cancer cell invasion.
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Principle of the Assay

The transwell invasion assay utilizes a two-chamber system separated by a porous membrane
coated with a layer of basement membrane extract (BME) or Matrigel.[4][5] Cancer cells are
seeded in the upper chamber in a serum-free medium, while the lower chamber contains a
chemoattractant, typically a medium with fetal bovine serum (FBS), which contains CXCL12.
Invasive cells degrade the ECM, migrate through the pores of the membrane towards the
chemoattractant, and adhere to the bottom surface of the membrane. The inhibitory effect of
MSX-130 on cell invasion is quantified by comparing the number of invaded cells in the
presence and absence of the compound.

Data Presentation

The quantitative data from a typical transwell invasion assay using MSX-130 can be
summarized as follows. This table presents hypothetical data for illustrative purposes.

. Number of Invaded Percent Inhibition
Treatment Group Concentration (pM)
Cells (Mean % SD) (%)

Vehicle Control

(DMSO) 0 250 = 25 0

MSX-130 0.1 175+ 20 30
MSX-130 1 100 £ 15 60
MSX-130 10 45 +10 82

Experimental Protocols

Materials and Reagents
e MSX-130 (powder)

¢ Dimethyl sulfoxide (DMSOQO)

o Cancer cell line with high CXCR4 expression (e.g., MDA-MB-231 for breast cancer, A549 for
lung cancer)[1]

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.molnova.com/en/ProductsThr/M17502.html
https://www.adooq.com/msx-130.html
https://www.benchchem.com/product/b15609306/docs?utm_src=pdf-body#application-notes-and-protocols-for-msx-130-in-a-transwell-invasion-assay
https://www.benchchem.com/product/b15609306/docs?utm_src=pdf-body#application-notes-and-protocols-for-msx-130-in-a-transwell-invasion-assay
https://www.benchchem.com/product/b15609306/docs?utm_src=pdf-body#application-notes-and-protocols-for-msx-130-in-a-transwell-invasion-assay
https://www.medchemexpress.com/msx-130.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15609306?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

e Cell culture medium (e.g., DMEM or RPMI-1640)

o Fetal Bovine Serum (FBS)

o Phosphate-Buffered Saline (PBS)

e Trypsin-EDTA

o Transwell inserts (8 um pore size) for 24-well plates

o Basement Membrane Extract (BME) or Matrigel

o Cotton swabs

» Fixation solution: 4% paraformaldehyde in PBS or ice-cold methanol
 Staining solution: 0.5% Crystal Violet in 25% methanol

» Destaining solution: 10% acetic acid

Experimental Workflow
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Preparation
Prepare MSX-130 Culture and serum-starve Coat Transwell inserts
stock solution in DMSO CXCR4-expressing cells with Matrigel
Assay

Seed cells into the Add chemoattractant (FBS)
upper chamber to the lower chamber

Add MSX-130 or vehicle
to the upper chamber

'

Incubation

y y

Incubate for 24-48 hours
at 37°C, 5% CO2

Ana%ysis

Remove non-invaded cells
from the upper surface

Fix and stain

invaded cells

Quantify invaded cells
(microscopy or elution)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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